Cas no 71945-09-0 (4-(3,5-diphenyl-pyrazol-1-yl)-benzoic acid)

• Product Name: 4-(3,5-diphenyl-pyrazol-1-yl)-benzoic acid
• CAS No: 71945-09-0
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 2142752
• PubChem ID: 815773
• Update Time: 2025-04-21

4-(3,5-diphenyl-pyrazol-1-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-diphenyl-pyrazol-1-yl)-benzoic acid
• AKOS015831453
• 71945-09-0
• Oprea1_225450
• DB-315710
• SCHEMBL10358212
• Oprea1_800137

• Inchi： 1S/C22H16N2O2/c25-22(26)18-11-13-19(14-12-18)24-21(17-9-5-2-6-10-17)15-20(23-24)16-7-3-1-4-8-16/h1-15H,(H,25,26)
• InChI Key： VBHXIWLKRXZTPT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 340.121177757Da
• Monoisotopic Mass: 340.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.1Ų